molecular formula C8H5Cl2NO B6253459 1,5-dichloro-2-isocyanato-4-methylbenzene CAS No. 98446-47-0

1,5-dichloro-2-isocyanato-4-methylbenzene

Cat. No. B6253459
CAS RN: 98446-47-0
M. Wt: 202
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,5-dichloro-2-isocyanato-4-methylbenzene is a chemical compound with the molecular formula C8H5Cl2NO . It is used in various chemical reactions and has significant applications in the field of organic chemistry .


Synthesis Analysis

The synthesis of this compound can be achieved through electrophilic aromatic substitution . This involves a two-step mechanism where the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .


Molecular Structure Analysis

The molecular structure of this compound consists of eight carbon atoms, five hydrogen atoms, two chlorine atoms, and one nitrogen and oxygen atom each . The molecular weight of this compound is 202.04 .


Chemical Reactions Analysis

This compound can undergo various chemical reactions. One such reaction is electrophilic aromatic substitution, where the compound reacts with an electrophile to form a sigma bond, generating a positively charged intermediate .


Physical And Chemical Properties Analysis

This compound is a light brown liquid with a boiling point of 70-72 °C at 10.00mmHg and a density of 1.056 g/mL at 25 °C . Its refractive index is 1.531 .

Mechanism of Action

The mechanism of action of 1,5-dichloro-2-isocyanato-4-methylbenzene involves the formation of a sigma bond with an electrophile, followed by the removal of a proton to yield a substituted benzene ring .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,5-dichloro-2-isocyanato-4-methylbenzene involves the reaction of 1,5-dichloro-4-methyl-2-nitrobenzene with phosgene followed by reduction of the resulting 1,5-dichloro-2-chlorocarbonyl-4-methylbenzene with sodium borohydride and then treatment with cyanogen chloride to yield the final product.", "Starting Materials": [ "1,5-dichloro-4-methyl-2-nitrobenzene", "Phosgene", "Sodium borohydride", "Cyanogen chloride" ], "Reaction": [ "1. 1,5-dichloro-4-methyl-2-nitrobenzene is reacted with phosgene in the presence of a catalyst such as triethylamine to yield 1,5-dichloro-2-chlorocarbonyl-4-methylbenzene.", "2. The resulting 1,5-dichloro-2-chlorocarbonyl-4-methylbenzene is then reduced with sodium borohydride in a solvent such as ethanol to yield 1,5-dichloro-2-isocyanato-4-methylbenzene.", "3. Finally, the 1,5-dichloro-2-isocyanato-4-methylbenzene is treated with cyanogen chloride in the presence of a base such as triethylamine to yield the desired product, 1,5-dichloro-2-isocyanato-4-methylbenzene." ] }

CAS RN

98446-47-0

Molecular Formula

C8H5Cl2NO

Molecular Weight

202

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.